Cas no 1881328-84-2 (5-(Benzyloxy)-2-fluorophenol)

• Product Name: 5-(Benzyloxy)-2-fluorophenol
• CAS No: 1881328-84-2
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 4626606
• PubChem ID: 125116036
• Update Time: 2025-05-24

5-(Benzyloxy)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(BENZYLOXY)-2-FLUOROPHENOL
• 2-fluoro-5-phenylmethoxyphenol
• 5-(Benzyloxy)-2-fluorophenol

• Inchi： 1S/C13H11FO2/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： GNEXGGOJHFERQX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(Benzyloxy)-2-fluorophenol

5-(Benzyloxy)-2-fluorophenol: An Overview of a Versatile Compound (CAS No. 1881328-84-2)

5-(Benzyloxy)-2-fluorophenol (CAS No. 1881328-84-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzyl ether and fluorinated phenol functionalities, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 5-(Benzyloxy)-2-fluorophenol is C₁₃H₁₀FO₂, and its molecular weight is approximately 216.21 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is reported to be around 95-97°C, making it suitable for various synthetic transformations and analytical techniques.

In the realm of pharmaceutical research, 5-(Benzyloxy)-2-fluorophenol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory, antioxidant, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(Benzyloxy)-2-fluorophenol exhibited potent inhibitory effects on inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Beyond its biological applications, 5-(Benzyloxy)-2-fluorophenol has also found utility in materials science. Its unique combination of aromatic and fluorinated functionalities makes it an attractive building block for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry A in 2020 demonstrated that polymers derived from 5-(Benzyloxy)-2-fluorophenol exhibited enhanced thermal stability and mechanical strength, making them suitable for applications in electronics and coatings.

The synthetic versatility of 5-(Benzyloxy)-2-fluorophenol has also been highlighted in several studies. Its reactivity towards various functional groups allows for the facile introduction of additional substituents, thereby expanding its potential applications. For example, a study published in the Tetrahedron Letters in 2019 described a novel synthetic route to prepare substituted derivatives of 5-(Benzyloxy)-2-fluorophenol, which were further utilized in the synthesis of complex organic molecules with diverse biological activities.

In terms of safety and handling, it is important to note that while 5-(Benzyloxy)-2-fluorophenol is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

To summarize, 5-(Benzyloxy)-2-fluorophenol (CAS No. 1881328-84-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.